Cas no 2680849-12-9 (2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid)

• Product Name: 2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid
• CAS No: 2680849-12-9
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 6194907
• PubChem ID: 165913624
• Update Time: 2025-10-12

2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680849-12-9
• EN300-7179428
• 2-[3-hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid
• 2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid

• Inchi： 1S/C8H10F3NO4/c9-8(10,11)6(15)12-2-1-7(16,4-12)3-5(13)14/h16H,1-4H2,(H,13,14)
• InChI Key： BWDXHKGKSFAUTI-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CC(=O)O)(C1)O)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid

Comprehensive Overview of 2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid (CAS No. 2680849-12-9)

2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid (CAS No. 2680849-12-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique pyrrolidine backbone modified with a trifluoroacetyl group and a hydroxyacetic acid side chain, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and bioactive molecules, especially in the context of targeting metabolic disorders and inflammatory pathways.

The structural complexity of 2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid allows it to interact with various biological targets. Its trifluoroacetyl moiety enhances electrophilic reactivity, which is critical for covalent binding studies in proteomics and chemical biology. Recent trends in drug development emphasize the importance of such compounds in creating precision therapeutics, aligning with the growing demand for personalized medicine. This compound’s role in structure-activity relationship (SAR) studies further highlights its relevance in modern pharmacology.

From a synthetic chemistry perspective, CAS No. 2680849-12-9 is valued for its modular design, enabling derivatization for high-throughput screening (HTS) campaigns. Its compatibility with click chemistry and bioconjugation techniques makes it a preferred choice for labeling and probing biological systems. As the pharmaceutical industry shifts toward fragment-based drug design (FBDD), this compound’s scaffold offers a promising starting point for optimizing drug-like properties such as solubility and metabolic stability.

Environmental and regulatory considerations also play a role in the adoption of 2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid. With increasing scrutiny on green chemistry principles, researchers are exploring sustainable synthetic routes to minimize waste and energy consumption. The compound’s fluorinated components align with the rising interest in fluorine-containing pharmaceuticals, which often exhibit enhanced bioavailability and target selectivity. These attributes make it a compelling candidate for next-generation therapeutic agents.

In summary, 2-[3-Hydroxy-1-(trifluoroacetyl)pyrrolidin-3-yl]acetic acid (CAS No. 2680849-12-9) represents a cutting-edge tool in medicinal chemistry, bridging gaps between chemical synthesis and biological efficacy. Its multifaceted applications—from drug discovery to biomolecular engineering—underscore its importance in advancing scientific innovation. As the demand for novel small-molecule modulators grows, this compound is poised to remain a focal point in research and development.